2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H17N5OS2/c1-9-16-17-12(21-9)10-2-5-18(6-3-10)8-11(19)15-13-14-4-7-20-13/h4,7,10H,2-3,5-6,8H2,1H3,(H,14,15,19)
• InChI Key: PWDKENZRZZIUSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2CCN(CC2)CC(=O)NC3=NC=CS3
• Molecular Formula: C13H17N5OS2
• Molecular Weight: 323.4 g/mol

Description

2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-(thiazol-2-yl)acetamide is a chemical compound that has gained a significant amount of attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Metabolism and Pharmacokinetics : Studies have explored the metabolism and pharmacokinetics of related compounds, focusing on their absorption, metabolism, excretion, and the identification of metabolites in humans. For instance, research on SB-649868, a novel orexin 1 and 2 receptor antagonist, provides insights into its metabolism, showing principal elimination via feces and identifying major metabolites, highlighting the importance of understanding the metabolic pathways of similar compounds for their potential therapeutic applications (Renzulli et al., 2011).

Clinical Tolerance and Safety : The clinical tolerance and safety of structurally related compounds have been examined, providing a basis for understanding potential adverse effects and the safety profile of new chemical entities. For example, the tolerance of cefazedone was studied in patients, emphasizing the importance of monitoring for possible adverse reactions and ensuring the safety of compounds in clinical settings (Züllich & Sack, 1979).

Nephrotoxicity Investigations : The potential nephrotoxic effects of certain compounds, such as cefazedone and its combination with gentamicin, have been investigated. These studies underscore the necessity of evaluating the renal safety of similar compounds, particularly when used in combination with other medications, to mitigate the risk of kidney damage (Mondorf Aw, 1979).

Neurotoxicity and Neurological Effects : Research on the neurotoxic effects of beta-lactam antibiotics, such as piperacillin, highlights the potential for similar compounds to induce neurological adverse effects, especially in populations with specific vulnerabilities like renal failure. This emphasizes the critical need for cautious use and monitoring when administering such compounds to at-risk populations (Huang et al., 2009).

Pharmacodynamics and Mechanisms of Action : Understanding the pharmacodynamics and mechanisms of action, such as the antiarrhythmic effects of lorcainide, is crucial for elucidating how structurally similar compounds might interact with biological systems to exert therapeutic effects or induce adverse reactions (Meinertz et al., 1980).